Cas no 83492-96-0 (4-{[2-(4-chlorophenyl)butoxy]methyl}-1-fluoro-2-phenoxybenzene)

• Product name: 4-{[2-(4-chlorophenyl)butoxy]methyl}-1-fluoro-2-phenoxybenzene
• CAS No: 83492-96-0
• MF: C₂₃H₂₂ClFO₂
• MW: 384.871
• CID: 1808674
• PubChem ID: 3068477

4-{[2-(4-chlorophenyl)butoxy]methyl}-1-fluoro-2-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-{[2-(4-chlorophenyl)butoxy]methyl}-1-fluoro-2-phenoxybenzene
• 4-[2-(4-chlorophenyl)butoxymethyl]-1-fluoro-2-phenoxybenzene
• SCHEMBL9558433
• 83492-96-0
• 3-Phenoxy-4-fluorobenzyl 2-(4-chlorophenyl)butyl ether
• 4-((2-(4-Chlorophenyl)butoxy)methyl)-1-fluoro-2-phenoxybenzene
• DTXSID701003476
• Benzene, 4-((2-(4-chlorophenyl)butoxy)methyl)-1-fluoro-2-phenoxy-

• Inchi： InChI=1S/C23H22ClFO2/c1-2-18(19-9-11-20(24)12-10-19)16-26-15-17-8-13-22(25)23(14-17)27-21-6-4-3-5-7-21/h3-14,18H,2,15-16H2,1H3
• InChI Key： LCHQMXPNDZIEGL-UHFFFAOYSA-N
• SMILES： CCC(COCC1=CC(=C(C=C1)F)OC2=CC=CC=C2)C3=CC=C(C=C3)Cl

Computed Properties

• Exact Mass: 384.1292358g/mol
• Monoisotopic Mass: 384.1292358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 6.5